Cas no 3453-55-2 (1-(7-methoxynaphthalen-1-yl)ethan-1-one)

• Product Name: 1-(7-methoxynaphthalen-1-yl)ethan-1-one
• CAS No: 3453-55-2
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• MDL: MFCD20488835
• CID: 1463898
• PubChem ID: 11229404
• Update Time: 2025-04-20

1-(7-methoxynaphthalen-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(7-methoxy-1-naphthalenyl)-
• 1-(7-methoxy-1-naphthalenyl)ethanone
• 3453-55-2
• EN300-179152
• SCHEMBL10856546
• 1-(7-methoxynaphthalen-1-yl)ethan-1-one
• 1-Acetyl-7-methoxynaphthalene
• 1-(7-methoxynaphthalen-1-yl)ethanone
• MFCD20488835

• MDL： MFCD20488835
• Inchi： 1S/C13H12O2/c1-9(14)12-5-3-4-10-6-7-11(15-2)8-13(10)12/h3-8H,1-2H3
• InChI Key： IWENUCKDZBSUFM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC=CC(C(C)=O)=C2C=1

Computed Properties

• Exact Mass: 200.08376
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes